Cas no 658062-74-9 (3-(2,2,2-trifluoroethoxy)phenol)

3-(2,2,2-Trifluoroethoxy)phenol is a fluorinated phenolic compound characterized by the presence of a trifluoroethoxy substituent on the aromatic ring. This structural feature enhances its lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoroethoxy group contributes to increased electron-withdrawing effects, which can influence reactivity in electrophilic aromatic substitution or coupling reactions. Its unique properties also make it suitable for applications in material science, particularly in the development of specialty polymers and coatings. The compound exhibits good solubility in organic solvents, facilitating its use in synthetic workflows. Careful handling is recommended due to potential reactivity under strong acidic or basic conditions.

3-(2,2,2-trifluoroethoxy)phenol structure

658062-74-9 structure

Product Name:3-(2,2,2-trifluoroethoxy)phenol

CAS No:658062-74-9

MF:C₈H₇F₃O₂

MW:192.135193109512

CID:1695754

PubChem ID:19690811

Update Time:2025-10-29

3-(2,2,2-trifluoroethoxy)phenol Chemical and Physical Properties

Names and Identifiers

- Phenol, 3-(2,2,2-trifluoroethoxy)-
- Z381415512
- EN300-65882
- PZZNHAZMDITYQC-UHFFFAOYSA-N
- G58115
- AKOS008122361
- 658062-74-9
- 3-(2,2,2-trifluoroethoxy)phenol
- A1-38551
- SCHEMBL4719177
- Inchi： 1S/C8H7F3O2/c9-8(10,11)5-13-7-3-1-2-6(12)4-7/h1-4,12H,5H2
- InChI Key： PZZNHAZMDITYQC-UHFFFAOYSA-N
- SMILES： FC(COC1C=CC=C(C=1)O)(F)F

Computed Properties

Exact Mass: 192.03981
Monoisotopic Mass: 192.03981395g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 29.5Å²

Experimental Properties

PSA: 29.46

3-(2,2,2-trifluoroethoxy)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B588090-10mg	3-(2,2,2-trifluoroethoxy)phenol	658062-74-9		10mg	$ 50.00	2022-06-07
TRC	B588090-50mg	3-(2,2,2-trifluoroethoxy)phenol	658062-74-9		50mg	$ 160.00	2022-06-07
TRC	B588090-100mg	3-(2,2,2-trifluoroethoxy)phenol	658062-74-9		100mg	$ 250.00	2022-06-07
Enamine	EN300-65882-0.05g	3-(2,2,2-trifluoroethoxy)phenol	658062-74-9	95.0%	0.05g	$135.0	2025-02-20
Enamine	EN300-65882-0.1g	3-(2,2,2-trifluoroethoxy)phenol	658062-74-9	95.0%	0.1g	$202.0	2025-02-20
Enamine	EN300-65882-0.25g	3-(2,2,2-trifluoroethoxy)phenol	658062-74-9	95.0%	0.25g	$289.0	2025-02-20
Enamine	EN300-65882-0.5g	3-(2,2,2-trifluoroethoxy)phenol	658062-74-9	95.0%	0.5g	$480.0	2025-02-20
Enamine	EN300-65882-1.0g	3-(2,2,2-trifluoroethoxy)phenol	658062-74-9	95.0%	1.0g	$614.0	2025-02-20
Enamine	EN300-65882-2.5g	3-(2,2,2-trifluoroethoxy)phenol	658062-74-9	95.0%	2.5g	$1202.0	2025-02-20
Enamine	EN300-65882-5.0g	3-(2,2,2-trifluoroethoxy)phenol	658062-74-9	95.0%	5.0g	$1779.0	2025-02-20